Cas no 1346698-19-8 (5-(Benzyloxy)-3,4-dichloropyridazine)
5-(Benzyloxy)-3,4-dichloropyridazine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Benzyloxy)-3,4-dichloropyridazine
- 3,4-dichloro-5-phenylmethoxypyridazine
- DTXSID20745027
- 1346698-19-8
-
- Inchi: 1S/C11H8Cl2N2O/c12-10-9(6-14-15-11(10)13)16-7-8-4-2-1-3-5-8/h1-6H,7H2
- InChI Key: OWEKOOIIOJCMBS-UHFFFAOYSA-N
- SMILES: ClC1=C(N=NC=C1OCC1C=CC=CC=1)Cl
Computed Properties
- Exact Mass: 254.0013683g/mol
- Monoisotopic Mass: 254.0013683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35Ų
5-(Benzyloxy)-3,4-dichloropyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164257-1g |
5-(benzyloxy)-3,4-dichloropyridazine |
1346698-19-8 | 95% | 1g |
$485 | 2023-03-07 | |
| Chemenu | CM164257-1g |
5-(benzyloxy)-3,4-dichloropyridazine |
1346698-19-8 | 95% | 1g |
$557 | 2021-08-05 | |
| Alichem | A029190196-1g |
5-(Benzyloxy)-3,4-dichloropyridazine |
1346698-19-8 | 95% | 1g |
$513.60 | 2022-04-03 |
5-(Benzyloxy)-3,4-dichloropyridazine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-(Benzyloxy)-3,4-dichloropyridazine
Comprehensive Overview of 5-(Benzyloxy)-3,4-dichloropyridazine (CAS No. 1346698-19-8)
5-(Benzyloxy)-3,4-dichloropyridazine (CAS No. 1346698-19-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of benzyloxy and dichloro substituents enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.
In recent years, the demand for 5-(Benzyloxy)-3,4-dichloropyridazine has surged due to its potential role in developing novel kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structural motif, which aligns with the growing trend of fragment-based drug design (FBDD). This approach leverages small molecular fragments like pyridazine derivatives to build high-affinity ligands for therapeutic targets, addressing challenges in drug resistance and selectivity.
The compound's CAS No. 1346698-19-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthesis protocols, physicochemical properties, and safety data. For instance, common queries include: "How to synthesize 5-(Benzyloxy)-3,4-dichloropyridazine?" or "What are the applications of dichloropyridazine derivatives?". These questions highlight the need for detailed technical resources on this compound.
From a synthetic perspective, 5-(Benzyloxy)-3,4-dichloropyridazine is typically prepared via nucleophilic substitution reactions, where 3,4-dichloropyridazine reacts with benzyl alcohol under controlled conditions. The process emphasizes green chemistry principles, such as minimizing hazardous byproducts—a topic of high interest in sustainable research. Its melting point, solubility, and stability are critical parameters for industrial scale-up, often discussed in patent literature.
Beyond pharmaceuticals, this compound has exploratory uses in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-deficient pyridazine core facilitates π-stacking interactions, a property leveraged in optoelectronic devices. This dual applicability in life sciences and advanced materials positions it as a multifunctional building block.
In summary, 5-(Benzyloxy)-3,4-dichloropyridazine (CAS No. 1346698-19-8) exemplifies the convergence of chemical innovation and practical utility. Its role in addressing global health challenges (e.g., antibiotic resistance) and technological advancements (e.g., flexible electronics) underscores its interdisciplinary importance. Future research may focus on optimizing its bioavailability and expanding its industrial applications, further solidifying its niche in modern chemistry.
1346698-19-8 (5-(Benzyloxy)-3,4-dichloropyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)